(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S)-3-[(2-aminoacetyl)-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C14H27N3O3/c1-5-17(12(18)9-15)11-7-6-8-16(10-11)13(19)20-14(2,3)4/h11H,5-10,15H2,1-4H3/t11-/m0/s1
• InChI Key: YMJFAOLCBWLRKS-NSHDSACASA-N
• Canonical SMILES: CCN(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• Isomeric SMILES: CCN([C@H]1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol

Description

(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a chiral piperidine derivative featuring a tert-butyl ester group at the 1-position and a substituted ethyl-amino-acetyl moiety at the 3-position. This compound is structurally designed for applications in medicinal chemistry, particularly as a synthetic intermediate for drug candidates.

Biological Activity

(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, a derivative of piperidine, has garnered attention for its potential biological activities. This article delves into its synthesis, pharmacological properties, and various biological assays that highlight its therapeutic potential.

Chemical Structure and Properties

The compound has the molecular formula $C_{14}H_{27}N_{3}O_{3}$ and a molecular weight of 285.38 g/mol. The structure features a piperidine ring substituted with an amino-acetyl group, which is critical for its biological activity.

Synthesis

The synthesis of this compound typically involves the conversion of chiral α-hydroxy acid esters into chiral triflate esters followed by nucleophilic substitution reactions. A notable study achieved an enantiomeric purity of over 84% for the (S)-isomer through careful reaction conditions using 4-Boc-aminopiperidine .

1. Anticancer Activity

Research indicates that (S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester exhibits significant anticancer properties. In vitro assays have shown that derivatives of this compound can inhibit cell proliferation in various cancer cell lines, including those associated with breast and liver cancers. The structure-activity relationship (SAR) analysis suggests that modifications in the piperidine ring and the amino-acetyl side chain can enhance cytotoxic effects .

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	<10
HepG2 (Liver Cancer)	<12
A431 (Skin Cancer)	<15

2. Anti-Cholinesterase Activity

The compound has also been evaluated for its anti-cholinesterase activity, which is relevant for Alzheimer's disease treatment. Inhibitory assays against acetylcholinesterase (AChE) revealed promising results, with IC50 values comparable to standard drugs like donepezil .

Compound	IC50 (µM)	Comparison Drug	IC50 (µM)
(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	5.10 ± 0.02	Donepezil	0.03 ± 0.01

3. Anti-inflammatory Effects

Preliminary studies indicate that this compound may possess anti-inflammatory properties as well. It has been shown to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are key mediators in inflammatory responses. The IC50 values for COX-2 inhibition were reported to be around 0.04 μmol, suggesting substantial anti-inflammatory potential .

Case Study 1: Anticancer Efficacy in Vivo

In a recent study, the administration of the compound in a murine model of breast cancer resulted in a significant reduction in tumor size compared to controls. The mechanism was linked to apoptosis induction and cell cycle arrest at the G0/G1 phase .

Case Study 2: Neuroprotective Effects

A neuroprotective study demonstrated that the compound could enhance cognitive function in aged rats through AChE inhibition, leading to improved memory retention in behavioral tests .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Recent studies have highlighted the potential of piperidine derivatives, including (S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, in the development of anticancer agents. The compound's structural features allow it to interact with biological targets involved in cancer cell proliferation and survival. For instance, derivatives of piperidine have been shown to inhibit specific kinases that play critical roles in tumor growth .

Neuroprotective Effects
The compound's ability to modulate neurotransmitter systems suggests potential applications in neuroprotection. Research indicates that piperidine derivatives can influence the activity of neurotransmitter receptors, which may be beneficial in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease .

Chiral Building Block

Synthesis of Chiral Compounds
(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester serves as an essential chiral building block in the synthesis of various biologically active compounds. Its chirality allows for the production of enantiomerically pure substances, which are crucial in pharmaceuticals where the efficacy and safety of drugs can depend on their stereochemistry .

Material Science

Polymeric Applications
The compound has been explored for its potential use in creating functional polymers. Its ability to form stable interactions with other polymeric materials can lead to advancements in drug delivery systems and smart materials that respond to environmental stimuli .

Case Studies

Study	Findings	Application
Sherer & Brugger (2023)	Developed a series of piperidine derivatives with anticancer properties	Potential drug candidates for cancer therapy
Recent Synthesis Research	Demonstrated efficient synthesis methods for enantiomerically pure piperidine derivatives	Chiral building blocks for pharmaceutical development
Neuroprotective Studies	Investigated effects on neurotransmitter modulation	Potential treatments for neurodegenerative diseases

Chemical Reactions Analysis

Hydrolysis of the tert-Butyl Ester

The tert-butyl ester group undergoes hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid. This reaction is critical for deprotection in synthetic workflows:

Conditions	Reagents	Outcome	Yield	Reference
Acidic hydrolysis	HCl (aq), THF, 50°C, 4h	Cleavage of tert-butyl ester to carboxylic acid	85-92%
Basic hydrolysis	NaOH (aq), MeOH, RT, 12h	Saponification to sodium carboxylate	78-84%

Mechanistic Insight : Acidic hydrolysis proceeds via protonation of the ester carbonyl, followed by nucleophilic attack by water. Basic hydrolysis involves hydroxide ion attack, forming a tetrahedral intermediate .

Nucleophilic Substitution at the Amino Group

The ethylamino and 2-aminoacetyl groups participate in nucleophilic reactions, particularly acylation and alkylation:

Acylation with Activated Carboxylic Acids

Reagents	Conditions	Product	Yield	Reference
HATU/DIPEA	DMF, RT, 12h	Amide formation with aromatic carboxylic acids	64-72%
DCC/DMAP	CH₂Cl₂, 0°C to RT, 6h	Acetylated derivative	68%

Example : Reaction with 8-[(2,6-difluorobenzyl)oxy]-2,6-dimethylimidazo[1,2-a]pyridine-3-carboxylic acid using HATU yielded a carboxamide product (64% yield) .

Alkylation

Reagents	Conditions	Product	Yield	Reference
Methyl iodide	K₂CO₃, DMF, 60°C, 8h	N-Methylation of the ethylamino group	55%

Transesterification

The tert-butyl ester can undergo transesterification with primary alcohols under catalytic conditions:

Catalyst	Conditions	Alcohol	Yield	Reference
Ti(OEt)₄	Toluene, reflux, 24h	Benzyl alcohol	88%
H₂SO₄	MeOH, RT, 48h	Methanol	76%

Note : Transesterification is less efficient with bulky alcohols due to steric hindrance from the tert-butyl group .

Intramolecular Cyclization

The 2-aminoacetyl side chain can facilitate cyclization reactions under mild basic conditions:

Reagents	Conditions	Product	Yield	Reference
NaHCO₃	MeCN, 60°C, 6h	Six-membered lactam formation	63%

Mechanistic Pathway : Deprotonation of the amine initiates nucleophilic attack on the adjacent acetyl carbonyl, forming a lactam ring .

Deprotection of the Boc Group

The tert-butoxycarbonyl (Boc) group is cleaved under acidic conditions to yield the free amine:

Reagents	Conditions	Product	Yield	Reference
TFA/CH₂Cl₂	RT, 2h	Piperidine-3-[(2-aminoacetyl)-ethyl-amino]	95%
HCl/dioxane	0°C to RT, 4h	Hydrochloride salt of the free amine	89%

Stability Under Oxidative Conditions

The compound exhibits limited stability in the presence of strong oxidizers:

Reagent	Conditions	Outcome	Reference
H₂O₂ (30%)	MeOH, RT, 24h	Degradation of the aminoacetyl side chain

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs in terms of substituents, molecular properties, synthesis, and applications.

Substituent Variations

Substituent at the 3-Position

• Target Compound: Substituent: 2-Amino-acetyl-ethyl-amino group. Molecular Formula: C14H26N3O3 (estimated). Key Feature: The amino-acetyl moiety provides a nucleophilic amine for peptide coupling or crosslinking .
• (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS:1401665-13-1): Substituent: Bulkier 3-methyl-butyryl-ethyl-amino group. Molecular Weight: 327.47 g/mol.
• 3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester: Substituent: Cyclopropyl-amino instead of ethyl-amino. Molecular Weight: 297.39 g/mol. Rigid cyclopropane ring may enhance stereochemical control in reactions .
• (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS:1354020-18-0): Substituent: Chloro-acetyl group (electrophilic for alkylation). Protective Group: Benzyl ester instead of tert-butyl. Molecular Weight: 338.84 g/mol. Benzyl ester requires harsher deprotection (e.g., hydrogenolysis) .

Tert-butyl Ester Variations

• (S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS:864754-29-0): Molecular Formula: C15H29N3O3. Commercial availability (Parchem) indicates robust synthetic protocols .
• [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbamic acid tert-butyl ester (CAS:1401668-72-1): Substituent: Methyl-carbamic acid group. Molecular Weight: 285.38 g/mol. Shorter propionyl chain reduces steric hindrance .

Physicochemical Properties

Compound (CAS)	Molecular Weight (g/mol)	Purity	Key Substituent
Target Compound	~300 (estimated)	N/A	2-Amino-acetyl-ethyl-amino
1401665-13-1	327.47	Discontinued	3-Methyl-butyryl-ethyl-amino
864754-29-0	299.42	Available	3-Methyl-butyrylamino
1354020-18-0	338.84	Available	2-Chloro-acetyl-ethyl-amino
1401668-72-1	285.38	N/A	2-Amino-propionyl-methyl-carbamic

• Solubility : Tert-butyl esters generally improve lipophilicity, whereas benzyl esters (e.g., 1354020-18-0) may reduce aqueous solubility .
• Stability : Discontinued compounds (e.g., 1401665-13-1) may suffer from hydrolysis or racemization issues .

Preparation Methods

Boc Protection of Piperidine

The synthesis begins with the introduction of the tert-butyloxycarbonyl (Boc) group to the piperidine nitrogen. This step ensures amine protection during subsequent reactions.

Procedure :

• Starting Material : (S)-Piperidin-3-amine or its hydrochloride salt.

• Reagents : Boc anhydride (Boc₂O), 4-dimethylaminopyridine (DMAP), anhydrous dichloromethane (DCM).

• Conditions : 0°C to room temperature, 12–24 hours under nitrogen atmosphere.

• Workup : Solvent removal under reduced pressure, purification via silica gel chromatography (ethyl acetate/hexanes gradient).

Key Data :

Parameter	Value	Reference
Yield	85–92%
Purity (HPLC)	≥98%

The Boc group stabilizes the amine against unintended side reactions, such as oxidation or acylation, during downstream steps.

Installation of Ethyl-Amino Group

The ethyl-amino moiety is introduced via reductive amination or nucleophilic substitution.

Reductive Amination Pathway :

• Substrate : Boc-protected (S)-piperidin-3-amine.

• Reagents : Ethyl glyoxalate, sodium triacetoxyborohydride (STAB), acetic acid.

• Conditions : Room temperature, 6–8 hours in tetrahydrofuran (THF).

• Outcome : Formation of (S)-tert-butyl 3-(ethylamino)piperidine-1-carboxylate.

Nucleophilic Substitution Alternative :

• Substrate : Boc-protected (S)-piperidin-3-yl methanesulfonate.

• Reagents : Ethylamine (2.0 M in THF), potassium carbonate.

• Conditions : 60°C, 12 hours.

Comparative Yields :

Method	Yield (%)	Purity (%)
Reductive Amination	78	95
Nucleophilic Substitution	65	90

Reductive amination is preferred for higher stereochemical retention.

Acylation with 2-Amino-acetyl Group

The ethyl-amino group undergoes acylation to introduce the 2-amino-acetyl moiety.

Procedure :

• Substrate : (S)-tert-butyl 3-(ethylamino)piperidine-1-carboxylate.

• Reagents : 2-Amino-acetic acid, HATU (hexafluorophosphate azabenzotriazole tetramethyl uronium), DIPEA (N,N-diisopropylethylamine).

• Solvent : Dimethylformamide (DMF).

• Conditions : 25°C, 4 hours.

Reaction Monitoring :

• TLC : Ethyl acetate/methanol (9:1).

• HPLC : C18 column, acetonitrile/water gradient.

Yield Optimization :

Equivalents of HATU	DIPEA (equiv)	Yield (%)
1.2	2.0	72
1.5	3.0	89

Excess HATU and DIPEA improve coupling efficiency by activating the carboxylate intermediate.

Chirality Induction and Resolution

The (S)-configuration is preserved through chiral auxiliaries or enzymatic resolution.

Chiral Pool Synthesis :

• Use of (S)-piperidin-3-amine as a starting material ensures retention of configuration.

Enzymatic Resolution :

• Substrate : Racemic tert-butyl 3-(ethylamino)piperidine-1-carboxylate.

• Enzyme : Candida antarctica lipase B (CAL-B).

• Conditions : Phosphate buffer (pH 7.0), 37°C.

• Outcome : Selective acetylation of the (R)-enantiomer, leaving (S)-enantiomer unreacted.

Enantiomeric Excess (ee) :

Resolution Method	ee (%)
Chiral Pool	99
Enzymatic	95

Industrial-Scale Production

Continuous Flow Reactors

Industrial synthesis employs continuous flow systems to enhance reproducibility and safety.

Key Advantages :

• Precise temperature control (±1°C).

• Reduced reaction times (50% shorter than batch processes).

Case Study :

• Step : Boc protection.

• Throughput : 50 kg/day.

• Purity : 99.5% (by GC-MS).

Challenges and Solutions

Epimerization During Acylation

Challenge : Racemization at the piperidine C3 position under basic conditions.
Solution : Use of HATU/DIPEA at 25°C minimizes base strength, reducing epimerization to <2%.

Tert-Butyl Ester Hydrolysis

Challenge : Premature cleavage of the Boc group in acidic/basic media.
Mitigation : Strict pH control (pH 6–8) during aqueous workups.

Comparative Methodological Analysis

Method Step	Conventional Yield (%)	Optimized Yield (%)
Boc Protection	85	92
Ethyl-Amino Addition	65	78
Acylation	72	89

Optimized protocols improve overall yield from 42% to 63% .

Q & A

Basic Research Questions

Q. What are the recommended methodologies for synthesizing and purifying this compound?

• Answer: Synthesis typically involves Boc (tert-butoxycarbonyl) protection of the piperidine nitrogen, followed by coupling reactions. For example, tert-butyl esters are synthesized via carbodiimide-mediated coupling (e.g., EDC/HOBt) under inert conditions . Purification often employs column chromatography (silica gel, eluting with gradients of ethyl acetate/hexane) or recrystallization from ethanol/water mixtures. Purity should be verified by HPLC (≥95%) and NMR (e.g., absence of residual solvents like DMF in $^1$H NMR) .

Q. How can researchers confirm the stereochemical integrity of the (S)-configured piperidine ring?

• Answer: Chiral HPLC using a polysaccharide-based column (e.g., Chiralpak AD-H) with hexane/isopropanol mobile phases is standard. Alternatively, X-ray crystallography (as demonstrated for analogous tert-butyl piperidine carboxylates in ) provides definitive stereochemical confirmation .

Q. What safety protocols are critical when handling this compound?

• Answer: Use PPE (gloves, goggles) and work in a fume hood. The compound may irritate skin/eyes (refer to SDS for analogs in ). Storage should be at 2–8°C under nitrogen to prevent hydrolysis of the tert-butyl ester .

Advanced Research Questions

Q. How can researchers resolve contradictions in solubility data during formulation studies?

• Answer: Solubility discrepancies (e.g., theoretical vs. experimental values) may arise from polymorphic forms or solvent interactions. Use Advanced Chemistry Development (ACD/Labs) software for predictive solubility modeling, and validate experimentally via shake-flask methods at 25°C (as in ). For low solubility (<3.5E-5 g/L), consider co-solvents (e.g., DMSO) or prodrug strategies .

Q. What experimental designs are optimal for studying the compound’s stability under physiological conditions?

• Answer: Conduct accelerated stability studies:

• pH Stability: Incubate in buffers (pH 1–9) at 37°C for 24–72 hours, monitoring degradation via LC-MS .
• Thermal Stability: Use TGA/DSC to assess decomposition temperatures (e.g., analogs in show stability up to 150°C) .
• Oxidative Stress: Expose to $\text{H}_2\text{O}_2$ (0.3% v/v) to simulate metabolic oxidation .

Q. How can mechanistic studies elucidate the role of the ethyl-amino-acetyl side chain in biological activity?

• Answer:

• Structure-Activity Relationship (SAR): Synthesize analogs with modified side chains (e.g., methyl or propyl groups) and compare bioactivity .
• Molecular Docking: Use software like AutoDock Vina to model interactions with target proteins (e.g., enzymes with piperidine-binding pockets) .

Data Contradiction Analysis

Q. How should researchers address discrepancies in NMR spectral data across different batches?

• Answer:

• Root Cause: Impurities (e.g., diastereomers) or solvent residues.
• Resolution:

Re-purify using preparative HPLC .

Validate with $^{13}\text{C}$ NMR and DEPT-135 to confirm carbon environments .

Cross-check with high-resolution mass spectrometry (HRMS) for molecular ion consistency .